![molecular formula C14H11NO4 B6414806 4-(3-Methoxycarbonylphenyl)nicotinic acid, 95% CAS No. 1262010-00-3](/img/structure/B6414806.png)
4-(3-Methoxycarbonylphenyl)nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Methoxycarbonylphenyl)nicotinic acid, or 4-MCPN, is a synthetic compound that has been studied for its potential applications in various scientific research fields. It has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Scientific Research Applications
4-MCPN has a variety of potential applications in scientific research. It has been used in studies of the structure and function of proteins, as well as in studies of the structure and function of DNA and RNA. It has also been used in studies of cell signaling pathways, and in studies of the effects of various drugs on cells. Additionally, 4-MCPN has been used as a tool to study the effects of oxidative stress on cells, as well as to study the effects of various environmental toxins on cells.
Mechanism of Action
4-MCPN is known to interact with a variety of proteins, including those involved in cell signaling pathways. It is thought to act as an agonist of certain G-protein-coupled receptors, which are involved in a variety of cellular processes. Additionally, 4-MCPN is known to interact with DNA and RNA, and to modulate the activity of certain enzymes.
Biochemical and Physiological Effects
4-MCPN has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including those involved in the metabolism of carbohydrates and lipids. Additionally, 4-MCPN has been found to modulate the activity of certain proteins involved in cell signaling pathways, and to modulate the expression of various genes.
Advantages and Limitations for Lab Experiments
4-MCPN has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is highly reactive, making it useful for studying a variety of biochemical and physiological processes. Additionally, 4-MCPN is non-toxic and has a low molecular weight, making it suitable for use in a variety of cell culture systems.
However, there are also some limitations to the use of 4-MCPN in laboratory experiments. It is not very stable, and it is rapidly metabolized by cells, making it difficult to use in long-term experiments. Additionally, 4-MCPN is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are a variety of potential future directions for the use of 4-MCPN in scientific research. It could be used to study the effects of oxidative stress on cells, as well as to study the effects of various environmental toxins on cells. Additionally, 4-MCPN could be used to study the structure and function of proteins, as well as to study the structure and function of DNA and RNA. Finally, 4-MCPN could be used to study the effects of various drugs on cells, as well as to study cell signaling pathways.
Synthesis Methods
4-MCPN is a highly reactive compound, and as such, it is difficult to synthesize. The most common method for synthesizing 4-MCPN is by reacting 3-methoxycarbonylphenylacetic acid with nicotinic acid in the presence of a base. This reaction is typically conducted in aqueous solution, and yields 4-MCPN as a white solid.
properties
IUPAC Name |
4-(3-methoxycarbonylphenyl)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO4/c1-19-14(18)10-4-2-3-9(7-10)11-5-6-15-8-12(11)13(16)17/h2-8H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZGJXZYRZYRQOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)C2=C(C=NC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692625 |
Source
|
Record name | 4-[3-(Methoxycarbonyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262010-00-3 |
Source
|
Record name | 4-[3-(Methoxycarbonyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692625 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.